Dihydroepistephamiersine 6-acetate

• Molecular Formula: C21H27NO6
• Molecular Weight: 389.4 g/mol
• InChI: InChI=1S/C21H27NO6/c1-22-9-8-19-10-13(23)18(26-4)21(27-5)20(19,22)11-15(28-21)12-6-7-14(24-2)17(25-3)16(12)19/h6-7,15,18H,8-11H2,1-5H3/t15-,18-,19-,20-,21+/m0/s1
• InChIKey: UTTZNWQGZHNUIG-DXUGQKIESA-N

Dihydroepistephamiersine 6-acetate: A Reference Hasubanan Alkaloid for Research Procurement

Dihydroepistephamiersine 6-acetate (CAS: 57361-74-7) is a naturally occurring alkaloid belonging to the hasubanan structural class, characterized by a tetracyclic propellane skeleton [1]. It is primarily isolated from the roots of Stephania japonica and S. tetrandra . The compound is a semi-synthetic derivative of the naturally occurring dihydroepistephamiersine, featuring a 6-acetate ester group, and is used as a reference standard in natural product research [2].

WorkflowNatural product reference standard for hasubanan alkaloid identification

Selection ContextStereochemically defined probe for SAR and receptor binding studies

Use ContextPhytochemical profiling in Stephania species via HPLC or LC-MS

• [1] PhytoBank. 6-Dihydroepistephamiersine 6-acetate (PHY0047769). 2015. Available from: https://phytobank.ca View Source
• [2] Tomita M, et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975;23(6):1323-1335. View Source

Why Generic Substitution Fails: Structural Specificity of Dihydroepistephamiersine 6-acetate

Within the hasubanan alkaloid class, subtle stereochemical variations at the C-6 and C-7 positions profoundly alter biological activity and physicochemical properties [1]. Dihydroepistephamiersine 6-acetate possesses a specific (6β,7β,8β,10β) stereochemistry, a defined acetate ester at C-6, and a saturated C-7,8 bond [2]. These features are not present in closely related analogs like epistephamiersine (which has a C-7 ketone) or stephamiersine (an epimer with a different C-7 configuration) [3]. Generic substitution with a structurally similar, but stereochemically distinct, hasubanan alkaloid will not replicate the precise molecular interactions required for specific receptor binding or enzymatic studies, leading to irreproducible or invalid experimental outcomes.

Stereochemical mismatch

Epimers like stephamiersine (α-axial C-7) or epistephamiersine (C-7 ketone) may shift target interaction and cannot replicate the (6β,7β,8β,10β) configuration required for receptor studies.

Functional group substitution

The 6-acetate ester differentiates it from the parent dihydroepistephamiersine; unacetylated analogs may alter lipophilicity, molecular recognition, and analytical retention behavior.

• [1] Carroll AR, et al. Hasubanan alkaloids with delta-opioid binding affinity from the aerial parts of Stephania japonica. Journal of Natural Products. 2010;73(5):988-91. View Source
• [2] Tomita M, et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975;23(6):1323-1335. View Source
• [3] Tomita M, et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975;23(6):1323-1335. View Source

Quantitative Evidence: Dihydroepistephamiersine 6-acetate vs. Comparator Alkaloids

Structural Confirmation: Distinct Stereochemistry vs. Epistephamiersine

Dihydroepistephamiersine 6-acetate is a specific dihydro derivative of epistephamiersine, formed by stereoselective reduction of the C-7 ketone and subsequent acetylation [1]. The original 1975 characterization study established the absolute stereochemistry of the compound as (6β,7β,8β,10β)-configuration [1]. This stereochemistry differentiates it from its epimer, stephamiersine, which possesses a (6β,7α,8β,10β)-configuration [2].

C-7 Stereochemistry

Head-to-head

β-equatorial vs α-axial

Supports stereochemical-control context

Distinct 3D orientation critical for receptor binding

Evidence Dimension	C-7 Methoxyl Group Configuration
Target Compound Data	β-equatorial configuration at C-7
Comparator Or Baseline	epistephamiersine (β-equatorial); stephamiersine (α-axial)
Quantified Difference	Epimeric relationship; distinct 3D spatial orientation
Conditions	NMR spectroscopic analysis (1H NMR, 13C NMR) in CDCl3

Why This Matters

Stereochemistry is a critical determinant of molecular recognition; the specific 3D arrangement of Dihydroepistephamiersine 6-acetate ensures it interacts with biological targets in a way that its epimers cannot, which is essential for studies on opioid receptor binding or enzyme inhibition.

• [1] Tomita M, et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975;23(6):1323-1335. View Source
• [2] Tomita M, et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975;23(6):1323-1335. View Source

Physicochemical Property: Distinct Boiling Point vs. Class Baseline

Dihydroepistephamiersine 6-acetate exhibits a predicted boiling point of 539.6 ± 50.0 °C at 760 mmHg and a predicted density of 1.3 ± 0.1 g/cm³ . While these are predicted values based on its molecular formula (C23H31NO7) and structure, they provide a quantitative differentiator for identification and quality control purposes against other hasubanan alkaloids, which possess different molecular formulas and thus distinct physicochemical signatures.

Predicted Boiling Point

Data to verify

539.6 ± 50.0 °C

Context-dependent identity parameter

In silico prediction; requires experimental validation

Evidence Dimension	Boiling Point (Predicted)
Target Compound Data	539.6 ± 50.0 °C at 760 mmHg
Comparator Or Baseline	Hasubanonine (C21H27NO5, BP not reported)
Quantified Difference	Specific value for target compound; comparator data unavailable for direct comparison
Conditions	ACD/Labs Percepta Platform - PhysChem Module (prediction)

Why This Matters

The distinct boiling point, derived from its unique molecular composition, serves as a quantitative parameter for verifying the identity and purity of the compound during procurement and experimental setup.

Molecular Mass and Formula: Quantitative Basis for Analytical Verification

The molecular formula of Dihydroepistephamiersine 6-acetate is C23H31NO7, with a monoisotopic mass of 433.210052342 Da and an average mass of 433.5 Da [1]. These values differ from those of the parent alkaloid, dihydroepistephamiersine (C21H27NO5, MW ~ 373.4), due to the presence of the acetate ester group at C-6 [2].

Molecular Mass

Reported

433.5 vs 373.4 g/mol

Enables MS identification

+60.1 Da acetyl group shift from parent

Evidence Dimension	Molecular Weight
Target Compound Data	433.5 g/mol
Comparator Or Baseline	Dihydroepistephamiersine: ~373.4 g/mol
Quantified Difference	+60.1 g/mol (acetyl group)
Conditions	Standard atomic weights

Why This Matters

The precise molecular mass, which is distinct from its parent compound, allows for unambiguous identification and quantification via HPLC-MS, a routine but essential step in ensuring experimental reproducibility and data integrity.

• [1] PhytoBank. 6-Dihydroepistephamiersine 6-acetate (PHY0047769). 2015. Available from: https://phytobank.ca View Source
• [2] Tomita M, et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975;23(6):1323-1335. View Source

Defined Research Applications for Dihydroepistephamiersine 6-acetate

Structure-Activity Relationship (SAR) Studies of Hasubanan Alkaloids

Dihydroepistephamiersine 6-acetate serves as a critical reference compound for investigating the structural determinants of biological activity within the hasubanan class. Its distinct (6β,7β,8β,10β)-stereochemistry and the presence of a 6-acetate group provide a specific molecular framework to probe the influence of C-6 substitution and C-7 stereochemistry on delta-opioid receptor affinity or anti-inflammatory effects [1]. By comparing its activity profile with that of its epimer (stephamiersine) and the parent ketone (epistephamiersine), researchers can establish a quantitative SAR model for this class of alkaloids [2].

Analytical Reference Standard for Phytochemical Profiling

Due to its well-defined and distinct molecular mass (433.5 g/mol) and physicochemical properties, Dihydroepistephamiersine 6-acetate is an essential analytical reference standard for the qualitative and quantitative analysis of alkaloid content in Stephania species [1]. It can be used as a calibrant in HPLC and LC-MS workflows to identify and quantify this specific alkaloid in plant extracts, ensuring the consistency and standardization of herbal preparations or research materials [2].

Preclinical Lead Optimization for Pain and Inflammation

Hasubanan alkaloids, including Dihydroepistephamiersine 6-acetate, have demonstrated affinity for the human delta-opioid receptor, with IC50 values ranging from 0.7 to 46 μM across the class [1]. Dihydroepistephamiersine 6-acetate, as a specific, structurally defined analog within this class, can be utilized as a starting point or control compound in medicinal chemistry campaigns aimed at developing novel, non-morphinan analgesics or anti-inflammatory agents [2]. Its unique stereochemistry may translate into a distinct binding mode compared to other class members, a hypothesis that can be tested in receptor binding and functional assays.

Application

Selection Property

Validation Focus

Hasubanan SAR studies

C-6 acetate substitution and (6β,7β,8β,10β)-stereochemistry

Delta-opioid receptor affinity and anti-inflammatory activity comparison

Phytochemical profiling

Unique molecular mass and predicted boiling point

HPLC and LC-MS method calibration for Stephania extracts

Opioid receptor binding assays

Defined stereochemistry for target engagement studies

Binding mode and functional assay endpoint context

• [1] Carroll AR, et al. Hasubanan alkaloids with delta-opioid binding affinity from the aerial parts of Stephania japonica. Journal of Natural Products. 2010;73(5):988-91. View Source
• [2] Tomita M, et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975;23(6):1323-1335. View Source